Tetrahydrodeoxycorticosterone
Tetrahydrodeoxycorticosterone
5-alpha-THDOC is a 21-hydroxy steroid.
Brand Name:
Vulcanchem
CAS No.:
567-03-3
VCID:
VC21135615
InChI:
InChI=1S/C21H34O3/c1-20-9-7-14(23)11-13(20)3-4-15-16-5-6-18(19(24)12-22)21(16,2)10-8-17(15)20/h13-18,22-23H,3-12H2,1-2H3/t13-,14+,15-,16-,17-,18+,20-,21-/m0/s1
SMILES:
CC12CCC(CC1CCC3C2CCC4(C3CCC4C(=O)CO)C)O
Molecular Formula:
C21H34O3
Molecular Weight:
334.5 g/mol
Tetrahydrodeoxycorticosterone
CAS No.: 567-03-3
Cat. No.: VC21135615
Molecular Formula: C21H34O3
Molecular Weight: 334.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 5-alpha-THDOC is a 21-hydroxy steroid. |
|---|---|
| CAS No. | 567-03-3 |
| Molecular Formula | C21H34O3 |
| Molecular Weight | 334.5 g/mol |
| IUPAC Name | 2-hydroxy-1-[(3R,5S,8R,9S,10S,13S,14S,17S)-3-hydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone |
| Standard InChI | InChI=1S/C21H34O3/c1-20-9-7-14(23)11-13(20)3-4-15-16-5-6-18(19(24)12-22)21(16,2)10-8-17(15)20/h13-18,22-23H,3-12H2,1-2H3/t13-,14+,15-,16-,17-,18+,20-,21-/m0/s1 |
| Standard InChI Key | CYKYBWRSLLXBOW-GDYGHMJCSA-N |
| Isomeric SMILES | C[C@]12CC[C@H](C[C@@H]1CC[C@@H]3[C@@H]2CC[C@]4([C@H]3CC[C@@H]4C(=O)CO)C)O |
| SMILES | CC12CCC(CC1CCC3C2CCC4(C3CCC4C(=O)CO)C)O |
| Canonical SMILES | CC12CCC(CC1CCC3C2CCC4(C3CCC4C(=O)CO)C)O |
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